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Compound of Interest

2-(Cyclohexyloxy)ethylamine
Compound Name:
hydrochloride

Cat. No.: B1419432

An In-depth Technical Guide to the Material Safety Data Sheet for 2-
(Cyclohexyloxy)ethylamine Hydrochloride

Introduction

2-(Cyclohexyloxy)ethylamine hydrochloride is a chemical compound utilized in specialized
research and development applications. As with any laboratory chemical, a thorough
understanding of its potential hazards, handling protocols, and emergency procedures is
paramount for ensuring the safety of researchers and maintaining the integrity of experimental
work. This guide provides a comprehensive overview of the critical safety information for 2-
(Cyclohexyloxy)ethylamine hydrochloride, synthesized from available data for the
compound and structurally related amine hydrochlorides. The information herein is intended to
empower researchers, scientists, and drug development professionals with the knowledge to
work with this substance safely and effectively.

Section 1: Chemical Identification and Properties

Correctly identifying a chemical and understanding its physical properties are the foundational
steps in safe laboratory practice. These details influence storage conditions, handling
techniques, and appropriate emergency responses.
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Property Data Source

2-(Cyclohexyloxy)ethylamine

Chemical Name ] [1]
Hydrochloride

CAS Number 1193387-70-0 [1]

Molecular Formula C8H18CINO N/A

Molecular Weight 179.69 g/mol N/A

Synonyms Not specified

Likely a white to off-white solid
Appearance or crystalline powder, typical [2]

for amine hydrochloride salts.

May have a faint amine
Odor
(ammonia-like) odor.[2][3]

. Expected to be soluble in
Solubility ter 2]
water.

Note: Specific physical and chemical property data for 2-(Cyclohexyloxy)ethylamine
hydrochloride is not readily available. The information on appearance, odor, and solubility is
inferred from data on similar amine hydrochloride compounds.

Section 2: Hazard Identification and Toxicological
Profile

Based on the available safety data for structurally similar compounds, 2-
(Cyclohexyloxy)ethylamine hydrochloride is presumed to be a hazardous substance that
requires careful handling. The primary hazards are associated with its corrosive nature.

GHS Hazard Classification (Anticipated)
o Skin Corrosion/Irritation: Category 1B/2. Causes severe skin burns and irritation.[4][5][6]

o Serious Eye Damage/Irritation: Category 1/2A. Causes serious eye damage, with a risk of
permanent injury.[4][5][6]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.bldpharm.com/products/1193387-70-0.html
https://www.bldpharm.com/products/1193387-70-0.html
https://www.guidechem.com/encyclopedia/2-cyclohexyl-ethylamine-hydroc-dic280278.html
https://www.guidechem.com/encyclopedia/2-cyclohexyl-ethylamine-hydroc-dic280278.html
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1570.pdf
https://www.guidechem.com/encyclopedia/2-cyclohexyl-ethylamine-hydroc-dic280278.html
https://www.benchchem.com/product/b1419432?utm_src=pdf-body
https://www.benchchem.com/product/b1419432?utm_src=pdf-body
https://www.benchchem.com/product/b1419432?utm_src=pdf-body
https://www.benchchem.com/product/b1419432?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2798706&productDescription=2-CYCLOHEXYLETHYLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
http://angenechemical.com/sds/813-76-3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2798706&productDescription=2-CYCLOHEXYLETHYLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
http://angenechemical.com/sds/813-76-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

» Acute Toxicity (Oral): Category 4. Harmful if swallowed.[2][6]

o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[6][7]

Toxicological Summary

The primary toxicological concern is the corrosive nature of this compound.[3][5] Direct contact
with the skin or eyes can lead to severe burns and potentially irreversible damage.[3][4][5]
Ingestion is likely to cause severe damage to the gastrointestinal tract, including swelling and
the danger of perforation.[4][5] Inhalation of dust or aerosols may cause irritation or corrosive
damage to the respiratory system.[3][5][7] While specific data on carcinogenicity, mutagenicity,
or reproductive toxicity for this compound is not available, these effects have not been
identified for similar chemicals.[4][8]

Routes of Exposure and Target Organs

Routes of Exposure

Inhalation (Dust/Aerosol) Skin Contact Eye Contact Ingestion
/ \
/ \

Primary Target O, gans

Respiratory System . . Gastrointestinal System

Click to download full resolution via product page

Caption: Primary routes of exposure and the corresponding target organs affected by 2-
(Cyclohexyloxy)ethylamine hydrochloride.

Section 3: Handling, Storage, and Personal
Protective Equipment (PPE)
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Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure a safe laboratory environment.

Safe Handling Protocols

o Work Area: Always handle this chemical within a certified chemical fume hood to control
airborne dust or vapors.[4] Ensure a safety shower and eyewash station are readily
accessible and have been recently tested.[9][10]

e Avoidance of Contact: Do not allow the chemical to come into contact with eyes, skin, or
clothing.[5] Avoid breathing dust or mists.[4][5][9]

» Dispensing: When weighing or transferring the material, use non-sparking tools and take
measures to prevent the buildup of electrostatic charge.[8][10]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][9] Do not eat,
drink, or smoke in areas where this chemical is handled or stored.[11] Contaminated work
clothing should not be allowed out of the workplace and must be washed before reuse.[5][9]

Storage Requirements
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[4][8][10]

o Location: Store in a designated "Corrosives" area.[4] The storage area should be locked up
or otherwise secured.[4][10]

e Incompatibilities: Store away from strong oxidizing agents and strong acids, as it may react
with them.[5][10]

Personal Protective Equipment (PPE)
The selection of PPE is critical. It is the last line of defense against exposure.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][9] Standard safety
glasses are not sufficient.

o Hand Protection: Wear impervious gloves, such as nitrile or neoprene.[9] Gloves must be
inspected before use and disposed of properly after handling the material.[8]
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o Skin and Body Protection: Wear a lab coat, and consider impervious protective clothing such
as an apron or full suit if there is a risk of significant splashing.[5][9] Protective boots may be
required depending on the scale of work.[9]

» Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is
likely, use a NIOSH-approved respirator with an appropriate cartridge.[9]

Safe Handling Workflow
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Caption: A standard workflow for safely handling corrosive chemical solids in a laboratory
setting.
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Section 4: First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.
Medical attention should always be sought following any significant exposure.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding
the eyelids open to ensure thorough rinsing.[4][12][13] Remove contact lenses if present and
easy to do.[4][9] Seek immediate medical attention.[4][9]

o Skin Contact: Immediately remove all contaminated clothing.[4][9] Flush the affected skin
with large amounts of water for at least 15 minutes.[4][12][14] Seek immediate medical
attention.[4][9]

e Inhalation: Move the person to fresh air at once.[9][14] If breathing has stopped or is difficult,
provide artificial respiration or oxygen.[4][14] Keep the person warm and at rest.[14] Seek
immediate medical attention.[4][9]

 Ingestion: Do NOT induce vomiting.[4][9] Rinse the mouth thoroughly with water.[9] If the
person is conscious, give small sips of water.[13] Never give anything by mouth to an
unconscious person.[6][7] Seek immediate medical attention.[4][9]

Emergency Response Decision Tree
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Caption: A decision-making flowchart for initial response to a chemical exposure incident.
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Section 5: Fire-Fighting and Accidental Release
Measures

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[8][15]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, such as carbon oxides and nitrogen oxides.[4][5][10]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[4][8]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation.[4] Evacuate personnel from the area.[4]
Do not touch spilled material. Wear the appropriate PPE as described in Section 3.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[4][8]

o Containment and Cleanup: For a solid spill, carefully sweep or shovel up the material without
creating dust and place it into a suitable, labeled container for disposal.[6] For a liquid
solution, soak up with an inert absorbent material (e.g., sand, vermiculite) and place in a
closed container for disposal.[4][8]

Section 6: Regulatory and Disposal Considerations

Disposal
Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.[4][11] Do not dispose of this chemical down the drain.[8] It should be handled by a

licensed professional waste disposal service.[6] Dispose of the container as unused product
unless it has been thoroughly cleaned.[6]

Regulatory Information
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This chemical is considered hazardous under OSHA criteria.[5] Users must be aware of and
comply with all applicable national and local regulations regarding the handling, storage, and
transportation of this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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